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Compound of Interest

Compound Name: 5,5'-Methylenediisophthalic acid

Cat. No.: B3045267

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5,5'-methylenediisophthalic acid,
a molecule of significant interest in contemporary materials science. While the precise historical
details of its initial discovery are not readily available in accessible literature, this document
outlines a plausible and established synthetic approach, summarizes its key physicochemical
properties, and visualizes the logical workflow for its preparation.

Introduction and Physicochemical Properties

5,5'-Methylenediisophthalic acid, also known by its systematic name 3,3',5,5'-
tetracarboxydiphenylmethane, is an organic compound that has gained prominence primarily
as a linker molecule in the synthesis of Metal-Organic Frameworks (MOFS). Its rigid structure
and the presence of four carboxylic acid groups make it an excellent building block for creating
porous, crystalline materials with applications in gas storage and catalysis.

The fundamental reaction for its synthesis involves the electrophilic aromatic substitution of
isophthalic acid with formaldehyde. This is a classic example of a Friedel-Crafts type alkylation
reaction, a cornerstone of organic chemistry since its development by Charles Friedel and
James Crafts in 1877[1].

Quantitative Data Summary
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The table below summarizes the key quantitative data for 5,5'-methylenediisophthalic acid,
compiled from various chemical suppliers and databases.

Property Value
Molecular Formula C17H120s
Molecular Weight 344.27 g/mol
CAS Number 10397-52-1
Melting Point 324-331 °C
Appearance Solid

Assay >95% (HPLC)

Source: Sigma-Aldrich

Plausible Experimental Protocol for Synthesis

While a definitive "first" synthesis is not documented in readily available historical literature, a
logical and effective method for the preparation of 5,5'-methylenediisophthalic acid involves
the acid-catalyzed condensation of isophthalic acid with formaldehyde. The following protocol is
a representative example based on established principles of organic synthesis for similar
compounds.

Reaction: Electrophilic Aromatic Substitution (Friedel-Crafts Alkylation)

Materials:

Isophthalic acid

Formaldehyde (or a formaldehyde equivalent such as paraformaldehyde)

Strong acid catalyst (e.g., sulfuric acid, polyphosphoric acid)

Solvent (optional, depending on the specific conditions)

Procedure:
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e Reaction Setup: In a reaction vessel equipped with a stirrer and a condenser, isophthalic
acid is dissolved or suspended in the chosen acid catalyst, which also serves as the reaction
medium.

» Addition of Formaldehyde: Formaldehyde is added portion-wise to the reaction mixture while
maintaining a controlled temperature. The reaction is typically exothermic.

e Reaction Conditions: The mixture is heated to a specific temperature (e.g., 80-120 °C) for a
set period (e.g., several hours) to ensure the completion of the condensation reaction.

o Work-up: The reaction mixture is cooled and then quenched by pouring it into a large volume
of cold water or ice. This causes the product, 5,5'-methylenediisophthalic acid, to
precipitate out of the solution.

« Purification: The crude solid is collected by filtration, washed thoroughly with water to remove
the acid catalyst and any unreacted starting materials, and then dried. Further purification
can be achieved by recrystallization from an appropriate solvent.

Visualized Logical and Experimental Workflows

The following diagrams, rendered in DOT language, illustrate the key logical relationships and
a generalized experimental workflow for the synthesis of 5,5'-methylenediisophthalic acid.
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Caption: Logical relationship of reactants and conditions for synthesis.
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Caption: Generalized experimental workflow for the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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